Cas no 38064-07-2 (Phenyl N-hydroxycarbamate)

• Product Name: Phenyl N-hydroxycarbamate
• CAS No: 38064-07-2
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 321386
• PubChem ID: 148233
• Update Time: 2025-06-11

Phenyl N-hydroxycarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-hydroxy-, phenyl ester
• phenyl N-hydroxycarbamate
• Carbamic acid, hydroxy-, phenyl ester
• 38064-07-2
• N-phenoxycarbonyl hydroxylamine
• hydroxylaminecarboxylic acid phenyl ester
• Phenyl hydroxycarbamate
• 2W-0324
• SCHEMBL1444893
• JADMRVSHKZTLPH-UHFFFAOYSA-N
• AKOS000279135
• N-(phenoxycarbonyl)hydroxylamine
• MFCD18968936
• N-(phenoxycarbonyl)-hydroxylamine
• hydroxylamine carboxylic acid phenyl ester
• CS-0199118
• DTXSID10191473
• E74523
• phenylN-hydroxycarbamate
• Phenyl-N-hydroxycarbamate
• hydroxycarbamic acid phenyl ester
• phenylhydroxycarbamate
• N-hydroxy-carbamic acid phenyl ester
• DB-109975
• Phenyl N-hydroxycarbamate

• MDL： MFCD18968936
• Inchi： 1S/C7H7NO3/c9-7(8-10)11-6-4-2-1-3-5-6/h1-5,10H,(H,8,9)
• InChI Key： JADMRVSHKZTLPH-UHFFFAOYSA-N
• SMILES： O(C(NO)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 153.04261
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Phenyl N-hydroxycarbamate

Phenyl N-hydroxycarbamate (CAS No. 38064-07-2): An Overview of Its Properties, Applications, and Recent Research

Phenyl N-hydroxycarbamate (CAS No. 38064-07-2) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as phenyl hydroxamate, is characterized by its unique structure and chemical properties, which make it an important intermediate in various synthetic processes and a valuable tool in scientific research.

The molecular formula of Phenyl N-hydroxycarbamate is C₈H₉NO₃, and its molecular weight is 167.16 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water, ethanol, and other polar solvents. Its stability under various conditions makes it suitable for use in a variety of chemical reactions and formulations.

In the realm of organic synthesis, Phenyl N-hydroxycarbamate serves as a key intermediate in the preparation of more complex molecules. Its reactivity with electrophiles and its ability to form stable complexes with transition metals have been extensively studied. For instance, recent research has shown that Phenyl N-hydroxycarbamate can be used as a ligand in palladium-catalyzed cross-coupling reactions, enhancing the efficiency and selectivity of these processes.

In the field of medicinal chemistry, Phenyl N-hydroxycarbamate has gained attention for its potential therapeutic applications. Studies have demonstrated that derivatives of this compound exhibit significant biological activities, including anti-inflammatory, antiviral, and anticancer properties. For example, a recent study published in the Journal of Medicinal Chemistry reported that certain Phenyl N-hydroxycarbamate-based compounds showed promising activity against breast cancer cells by inhibiting specific signaling pathways involved in cell proliferation and survival.

The pharmacological properties of Phenyl N-hydroxycarbamate have also been explored in the context of neurodegenerative diseases. Research has indicated that these compounds can modulate the activity of enzymes involved in the pathogenesis of conditions such as Alzheimer's disease. Specifically, studies have shown that Phenyl N-hydroxycarbamate-derived molecules can inhibit beta-secretase (BACE1), an enzyme responsible for the production of amyloid-beta peptides, which are implicated in the development of Alzheimer's disease.

In addition to its therapeutic potential, Phenyl N-hydroxycarbamate has found applications in analytical chemistry and materials science. The compound's ability to form stable complexes with metal ions makes it useful as a chelating agent in various analytical techniques. For instance, it has been used in the development of colorimetric sensors for detecting metal ions in environmental samples. Furthermore, recent advancements in materials science have led to the use of Phenyl N-hydroxycarbamate-based polymers in the fabrication of functional materials with unique optical and electronic properties.

The environmental impact of Phenyl N-hydroxycarbamate has also been a subject of interest. Studies have investigated its biodegradability and toxicity to ensure its safe use in industrial and research settings. While initial findings suggest that the compound is relatively non-toxic to aquatic organisms at low concentrations, ongoing research is necessary to fully understand its long-term environmental effects.

In conclusion, Phenyl N-hydroxycarbamate (CAS No. 38064-07-2) is a multifaceted compound with a broad range of applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, medicinal chemistry, analytical chemistry, and materials science. As research continues to uncover new possibilities for this compound, its importance is likely to grow further in the coming years.